Cas no 26544-17-2 (Diisooctyl azelaate)

Diisooctyl azelaate Properties

Names and Identifiers

• Diisooctyl azelaate
• Diisooctyl nonanedioate
• Nonanedioic acid diisooctyl ester
• DIISOOCTYL AZELATE
• AZELAICACID,DIISOOCTYLESTER
• Calciuma Formate
• DIISOCTYL AZELATE
• DIISOOCTYL AZELATE,TECH.
• Diisooctylazelat
• Einecs 247-774-8
• (E)-2-(Buta-1,3-dienyl)cyclohexanol
• Nonanedioic acid, 1,9-diisooctyl ester
• 26544-17-2
• SCHEMBL50203
• Nonanedioic acid, diisooctyl ester
• NS00019796
• 106-03-6
• bis(6-methylheptyl) nonanedioate
• EINECS 203-355-1
• DTXSID9067221
• Bis-(6-methylheptyl)azelate
• Bis(6-methylheptyl) azelate
• AKOS015916163
• DB-254026
• G89988
• CYNJQGPDCDNZBL-UHFFFAOYSA-N
• 1ST160454
• 1,9-BIS(6-METHYLHEPTYL) NONANEDIOATE
• +Expand

• InChIKey： CYNJQGPDCDNZBL-UHFFFAOYSA-N
• Inchi： 1S/C25H48O4/c1-22(2)16-10-8-14-20-28-24(26)18-12-6-5-7-13-19-25(27)29-21-15-9-11-17-23(3)4/h22-23H,5-21H2,1-4H3
• SMILES： C(OCCCCCC(C)C)(=O)CCCCCCCC(OCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 412.35500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 22
• Monoisotopic Mass: 412.355
• Heavy Atom Count: 29
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 7.23630
• PSA: 52.60000
• Refractive Index: 1.451
• Boiling Point: 208-210 ºC (2 mmHg)
• Flash Point: >110 ºC
• Color/Form: Almost colorless transparent liquid
• Solubility: Soluble in most organic solvents, insoluble in water.
• Density: 0.905